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Compound of Interest

Compound Name: Yoda2

Cat. No.: B15614596 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Yoda2 (also known as KC289) is a potent and selective agonist for the Piezo1

channel, a mechanically activated ion channel crucial in various physiological processes.[1][2]

Compared to its predecessor Yoda1, Yoda2 exhibits improved potency, reliability, and aqueous

solubility, making it a valuable tool for investigating Piezo1 function.[3][4][5] This document

provides a detailed protocol for the preparation, storage, and handling of a Yoda2 stock

solution using Dimethyl Sulfoxide (DMSO) as the solvent, ensuring reproducible and reliable

experimental outcomes.

Yoda2 Properties and Specifications
A summary of the key physicochemical properties of Yoda2 is presented below. Researchers

should always refer to the batch-specific Certificate of Analysis (CoA) provided by the supplier

for the most accurate molecular weight and purity information.[6]
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Property Data Source(s)

Synonyms KC289, Yoda 2, Yoda-2 [3][7][8]

Molecular Formula C₁₆H₉Cl₂KN₂O₂S₂ [8][9]

Molecular Weight
~435.38 g/mol (Varies by

batch)
[6]

Purity ≥97% [6]

CAS Number 3081450-95-2 [6]

Formulation Solid powder [7][10]

Solubility in DMSO
Up to 50 mM (21.77 mg/mL).

Warming may be required.
[1][6]

Storage (Solid)
Store at -20°C or as

recommended by the supplier.
[8]

Storage (Stock Solution)

Store in aliquots at -20°C for

up to one month. Avoid

repeated freeze-thaw cycles.

[1][3]

Mechanism of Action: Yoda2 and Piezo1 Activation
Yoda2 acts as a direct agonist of the Piezo1 ion channel.[2][11] Binding of Yoda2 to the

channel induces a conformational change that leads to channel opening, resulting in an influx

of cations, most notably Calcium (Ca²⁺), into the cell.[12] This increase in intracellular Ca²⁺

concentration subsequently triggers various downstream signaling pathways and cellular

responses.
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Start

1. Weigh Yoda2 Powder
Accurately weigh the required mass.

2. Add DMSO
Add the calculated volume of DMSO.

3. Dissolve Compound
Vortex. Warm gently (37°C) if needed.

4. Confirm Dissolution
Ensure solution is clear and precipitate-free.

5. Aliquot Solution
Dispense into single-use tubes.

6. Store at -20°C
Protect from light.

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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